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Compound of Interest

Compound Name: Trilysine

Cat. No.: B6595419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trilysine, a tripeptide composed of three L-lysine amino acid residues linked by peptide bonds,

is a cationic molecule of significant interest in various scientific and biomedical fields. Its

inherent positive charges at physiological pH, stemming from the primary amine groups in the

lysine side chains, govern its interactions with negatively charged macromolecules such as

nucleic acids. This property has led to its exploration in applications like gene delivery and drug

formulation. This technical guide provides a comprehensive overview of the core

physicochemical properties of Trilysine, detailed experimental protocols for its analysis, and

visualizations of its interactions and analytical workflows.

Core Physicochemical Properties
The physicochemical properties of Trilysine are fundamental to its behavior in biological and

chemical systems. The following tables summarize key quantitative data.
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Property Value Source

Chemical Name

(2S)-6-amino-2-[[(2S)-6-amino-

2-[[(2S)-2,6-

diaminohexanoyl]amino]hexan

oyl]amino]hexanoic acid

N/A

Synonyms
Lys-Lys-Lys, L-Lysyl-L-lysyl-L-

lysine, KKK
N/A

CAS Number 13184-14-0 N/A

Molecular Formula C₁₈H₃₈N₆O₄ N/A

Molecular Weight 402.53 g/mol [1]

Appearance White to off-white powder [1]

Storage Temperature -20°C [1]

Physical and Chemical Data
Property

Value
(Predicted/Experimental)

Source

Melting Point Not experimentally determined. N/A

Boiling Point 745.4 ± 60.0 °C (Predicted) N/A

Density 1.156 ± 0.06 g/cm³ (Predicted) N/A

pKa

pK1: 3.08 (+2); pK2: 7.34 (+1);

pK3: 9.80 (0); pK4: 10.54 (-1)

(25°C, μ=0.1) (Predicted)

N/A

LogP -5.6 (Predicted) N/A

Solubility
Soluble in water. Quantitative

data not available.
[2]
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Detailed methodologies are crucial for the accurate characterization and quantification of

Trilysine.

High-Performance Liquid Chromatography (HPLC) for
Trilysine Analysis
This method allows for the separation and analysis of Lysine, Dilysine, and Trilysine.[3]

Column: BIST B+ mixed-mode stationary phase column (e.g., 4.6 x 250 mm, 5 µm, 100Å).[3]

Mobile Phase: A simple mobile phase consisting of water, Acetonitrile (MeCN) or Methanol

(MeOH), and sulfuric acid as a buffer.[3] The gradient can be optimized for baseline

separation. For a similar analysis of lysine, a gradient from 100% mobile phase A (2% ACN

with 0.1% TFA) to 100% mobile phase B (25% ACN with 0.3% TFA) over 20 minutes can be

used as a starting point.

Flow Rate: 1 mL/min.

Detection: UV at 205 nm.[3]

Sample Preparation: Dissolve Trilysine standard or sample in the mobile phase, filter

through a 0.45 µm filter, and sonicate before injection.

Spectroscopic Analysis (General Protocols)
While specific spectra for Trilysine are not readily available in public databases, the following

are general protocols for obtaining spectroscopic data for peptides.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve Trilysine in a suitable deuterated solvent (e.g., D₂O). The

concentration can range from 1 to 10 mg/mL.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiments: Acquire ¹H NMR and ¹³C NMR spectra. For structural elucidation, 2D

experiments like COSY, HSQC, and HMBC can be performed.
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Expected Chemical Shifts (based on L-lysine):

¹H NMR (in D₂O): Expect signals for α-CH (~3.7 ppm), β-CH₂ (~1.9 ppm), γ-CH₂ (~1.5

ppm), δ-CH₂ (~1.7 ppm), and ε-CH₂ (~3.0 ppm).[4] The peptide bond formation will

cause shifts in these values, particularly for the α-CH protons.

¹³C NMR (in D₂O): Expect signals for Cα (~57 ppm), Cβ (~32 ppm), Cγ (~24 ppm), Cδ

(~29 ppm), Cε (~42 ppm), and C=O (~177 ppm).[1]

Fourier-Transform Infrared (FTIR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet containing a small amount of solid Trilysine or

acquire the spectrum of the powder using an ATR-FTIR accessory.

Instrumentation: An FTIR spectrometer.

Data Acquisition: Scan in the range of 4000-400 cm⁻¹.

Expected Characteristic Peaks (based on poly-L-lysine):

~3270-3300 cm⁻¹: N-H stretching (amide A).[5]

~3030 cm⁻¹: NH₃⁺ stretching from the side chains.[5]

~2850-2950 cm⁻¹: C-H stretching.

~1630-1650 cm⁻¹: C=O stretching (amide I).[5]

~1530-1550 cm⁻¹: N-H bending and C-N stretching (amide II).[6]

UV-Visible Spectroscopy:

Sample Preparation: Dissolve Trilysine in a UV-transparent solvent, typically water or a

buffer solution.

Instrumentation: A UV-Vis spectrophotometer.

Data Acquisition: Scan in the range of 190-400 nm.
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Expected Absorption: Trilysine is expected to have a strong absorbance below 220 nm

due to the peptide bonds.[3]
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Caption: Workflow for the HPLC analysis of Trilysine.

Interaction of Trilysine with DNA for Gene Delivery
Trilysine's cationic nature allows it to interact with and condense negatively charged DNA,

forming nanoparticles that can facilitate gene delivery into cells.[7][8]
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Caption: Trilysine-mediated DNA condensation and gene delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://sielc.com/hplc-method-of-lysine-dilysine-trilysine
https://sielc.com/hplc-method-of-lysine-dilysine-trilysine
https://www.chemicalbook.com/SpectrumEN_56-87-1_1HNMR.htm
https://pubmed.ncbi.nlm.nih.gov/16919385/
https://pubmed.ncbi.nlm.nih.gov/16919385/
https://www.researchgate.net/publication/6869521_FTIR_spectra_of_solid_poly-L-lysine_in_the_stretching_NH_mode_range
https://pubs.rsc.org/en/content/articlelanding/2019/cp/c9cp04708e
https://pubs.rsc.org/en/content/articlelanding/2019/cp/c9cp04708e
https://pubs.rsc.org/en/content/articlelanding/2019/cp/c9cp04708e
https://www.mdpi.com/1422-0067/12/2/1371
https://www.benchchem.com/product/b6595419#what-are-the-physicochemical-properties-of-trilysine
https://www.benchchem.com/product/b6595419#what-are-the-physicochemical-properties-of-trilysine
https://www.benchchem.com/product/b6595419#what-are-the-physicochemical-properties-of-trilysine
https://www.benchchem.com/product/b6595419#what-are-the-physicochemical-properties-of-trilysine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6595419?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

